Cas no 2248871-33-0 (N-(cyanomethyl)-3-methyl-1-phenyl-1H-pyrazole-5-carboxamide)

• Product Name: N-(cyanomethyl)-3-methyl-1-phenyl-1H-pyrazole-5-carboxamide
• CAS No: 2248871-33-0
• MF: C₁₃H₁₂N₄O
• MW: 240.260581970215
• CID: 5856843
• PubChem ID: 154787455
• Update Time: 2025-05-26

N-(cyanomethyl)-3-methyl-1-phenyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(cyanomethyl)-3-methyl-1-phenyl-1H-pyrazole-5-carboxamide
• EN300-26686535
• 2248871-33-0
• Z3377955726

• Inchi： 1S/C13H12N4O/c1-10-9-12(13(18)15-8-7-14)17(16-10)11-5-3-2-4-6-11/h2-6,9H,8H2,1H3,(H,15,18)
• InChI Key： LJVYZXBFKLQIKY-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(C)=NN1C1C=CC=CC=1)NCC#N

Computed Properties

• Exact Mass: 240.10111102g/mol
• Monoisotopic Mass: 240.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70.7Ų

Additional information on N-(cyanomethyl)-3-methyl-1-phenyl-1H-pyrazole-5-carboxamide

Introduction to N-(cyanomethyl)-3-methyl-1-phenyl-1H-pyrazole-5-carboxamide (CAS No. 2248871-33-0)

N-(cyanomethyl)-3-methyl-1-phenyl-1H-pyrazole-5-carboxamide, a compound with the chemical formula C₁₁H₁₀N₂O, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2248871-33-0, has garnered attention due to its structural complexity and potential applications in drug discovery and medicinal chemistry. The presence of multiple functional groups, including a cyano group, a methyl group, and a carboxamide moiety, makes it a versatile intermediate for the synthesis of more complex molecules.

The N-(cyanomethyl)-3-methyl-1-phenyl-1H-pyrazole-5-carboxamide structure is characterized by a pyrazole core, which is a heterocyclic aromatic compound known for its biological activity. Pyrazole derivatives have been extensively studied for their pharmacological properties, including antiviral, anti-inflammatory, and anticancer effects. The specific arrangement of substituents in this compound contributes to its unique chemical and biological properties, making it a valuable scaffold for further derivatization and functionalization.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic applications. The pyrazole core is particularly attractive due to its ability to interact with biological targets in multiple ways. For instance, the nitrogen atoms in the pyrazole ring can form hydrogen bonds with amino acid residues in proteins, while the aromatic system can engage in π-stacking interactions. These features make pyrazole derivatives ideal candidates for designing molecules with high binding affinity and selectivity.

The N-(cyanomethyl) group in the molecule introduces a polar character, enhancing its solubility in polar solvents and facilitating interactions with polar biological targets. Additionally, the carboxamide moiety provides a site for further chemical modification, allowing chemists to explore various derivatization strategies. These modifications can be tailored to optimize pharmacokinetic properties, such as bioavailability and metabolic stability, as well as to enhance binding affinity to specific biological targets.

Recent research has highlighted the potential of N-(cyanomethyl)-3-methyl-1-phenyl-1H-pyrazole-5-carboxamide as a lead compound for drug development. Studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways by acting as a competitive antagonist or by modulating enzyme activity through allosteric interactions. The compound's structural features also make it amenable to virtual screening and high-throughput docking studies, which are essential for identifying novel drug candidates.

The 3-methyl and 1-phenyl substituents contribute to the steric and electronic properties of the molecule, influencing its reactivity and interaction with biological targets. The phenyl group, in particular, can participate in hydrophobic interactions and π-cation interactions with positively charged residues in proteins. These interactions are crucial for achieving high binding affinity and selectivity, which are key factors in drug design.

In addition to its potential as an active pharmaceutical ingredient (API), N-(cyanomethyl)-3-methyl-1-phenyl-1H-pyrazole-5-carboxamide serves as an important intermediate in synthetic chemistry. Its versatile structure allows for the facile synthesis of more complex molecules through various reaction pathways, including condensation reactions, nucleophilic substitutions, and cyclizations. These synthetic strategies are essential for generating libraries of compounds for high-throughput screening (HTS) and for developing novel therapeutic agents.

The pharmaceutical industry has increasingly relied on computational methods to accelerate drug discovery processes. Molecular modeling techniques, such as molecular dynamics simulations and quantum mechanical calculations, have been used to study the interactions between N-(cyanomethyl)-3-methyl-1-phenyl-1H-pyrazole-5-carboxamide and biological targets. These studies provide insights into the binding mode of the compound and help identify key residues responsible for its pharmacological activity.

One of the most promising applications of N-(cyanomethyl)-3-methyl-1-phenyl-1H-pyrazole-5-carboxamide is in the treatment of inflammatory diseases. Inflammatory processes are mediated by complex signaling pathways involving various enzymes and cytokines. By targeting these pathways with small molecules like this one, it may be possible to develop new therapies that are more effective and have fewer side effects than existing treatments.

The development of novel antiviral agents has also been an area of focus due to the ongoing threat posed by viruses such as influenza and HIV. Pyrazole derivatives have shown promise as antiviral agents due to their ability to inhibit viral enzymes involved in replication. N-(cyanomethyl)-3-methyl-1-phenyl-1H-pyrazole-5-carboxamide, with its unique structural features, could be explored as a potential antiviral agent through further biochemical studies.

In conclusion,N-(cyanomethyl)-3-methyl-1-phenyl-1H-pyrazole-5-carboxamide (CAS No. 2248871-33-0) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its structural complexity and functional groups make it an attractive scaffold for designing molecules with therapeutic activity against various diseases. Continued research into this compound will likely yield valuable insights into its pharmacological properties and lead to new treatments for human diseases.